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Compound of Interest

Compound Name: 1,6-Dimethylphenazine

Cat. No.: B13115416

Get Quote

Executive Summary
1,6-Dimethylphenazine (1,6-DMP) represents a class of redox-active organic molecules

(ROMs) characterized by a nitrogen-containing heteroaromatic core. Unlike its widely studied

isomer 5,10-dimethylphenazine (which is N-alkylated), 1,6-DMP retains the redox-active imine

nitrogens (

) available for reversible reduction, while the methyl groups at the 1,6-positions provide steric
modulation and solubility enhancement.

This guide details the fabrication protocols for two distinct device architectures where 1,6-DMP

serves as the critical active material:

Non-Aqueous Organic Redox Flow Batteries (NA-RFBs): Utilizing 1,6-DMP as a high-stability

anolyte material.

Organic Thin-Film Transistors (OTFTs) / OLEDs: Utilizing 1,6-DMP as a vacuum-deposited

n-type electron transport layer.
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Molecular Architecture & Redox Logic
The phenazine core undergoes a reversible two-electron reduction. In aprotic solvents (non-

aqueous), 1,6-DMP reduces in two discrete one-electron steps to the radical anion and then

the dianion.

Redox Potential:

V vs.

(in MeCN).

LUMO Level:

to

eV (making it an electron acceptor).

Solubility: High solubility in Acetonitrile (MeCN) and Dimethoxyethane (DME) due to the

asymmetry introduced by the 1,6-methyl substitution, which disrupts strong

stacking in the solid state compared to unsubstituted phenazine.

Purification Protocol (Critical)
For electronic applications, commercial purity (often 95-97%) is insufficient. Impurities act as

charge traps in OTFTs and irreversible side-reaction sites in RFBs.

Protocol: Gradient Sublimation

Load: Place crude 1,6-DMP in the source zone of a three-zone tube furnace.

Vacuum: Evacuate to

Torr.

Temperature Profile:

Source Zone:
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(Sublimation point).

Gradient Zone:

(Crystallization).

Cold Trap: Liquid

.

Harvest: Collect the bright yellow/orange crystals from the gradient zone. Discard the dark

residue (source) and volatile impurities (cold trap).

Application 1: Non-Aqueous Organic Redox Flow
Battery (NA-RFB)
Rationale: 1,6-DMP is deployed as the anolyte (negative electrolyte) due to its low reduction

potential. It pairs well with a high-potential catholyte (e.g., derivatized ferrocene or

phenothiazine) to create a high-voltage organic battery (

V cell voltage).

Electrolyte Preparation
Objective: Create a 0.1 M active species solution with high ionic conductivity.
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Component Material Concentration Function

Solvent Acetonitrile (MeCN) N/A

High dielectric

constant, wide

electrochemical

window.

Salt

TBAPF

(Tetrabutylammonium

hexafluorophosphate)

0.5 M
Supporting electrolyte

for ionic conductivity.

Active Species
1,6-

Dimethylphenazine
0.1 M - 0.5 M

Redox active energy

storage material

(Anolyte).

Step-by-Step Mixing:

Drying: Dry MeCN over activated 3Å molecular sieves for 24 hours (

ppm

).

Dissolution: In an Argon-filled glovebox (

ppm), dissolve TBAPF

in MeCN. Stir until clear.

Active Material: Add purified 1,6-DMP. Sonicate for 10 minutes to ensure complete

dissolution.

Degassing: Although mixed in a glovebox, ensure no microbubbles exist before pumping.

Flow Cell Assembly
Hardware: Lab-scale flow cell (e.g., 5 cm

active area).
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Membrane: Use an Anion Exchange Membrane (AEM) (e.g., Fumasep FAA-3). Note: Cation

exchange membranes (Nafion) are less suitable here as they permit crossover of the

cationic counter-ions (

) too freely or swell excessively in organic solvents.

Electrodes: Carbon felt (e.g., SGL 29AA), thermally treated at

in air for 24h to increase hydrophilicity and surface area.

Assembly Stack: End plate

Current Collector

Graphite Plate

Gasket/Carbon Felt

Membrane

Gasket/Carbon Felt

... (Repeat).

Torque: Tighten bolts to 4 Nm to ensure 20-30% compression of the carbon felt.

Electrochemical Testing Workflow
System: Peristaltic pump + Potentiostat.

Flow Rate: Set to 20-60 mL/min.

OCV Check: Monitor Open Circuit Voltage. Should be near 0 V initially (discharged state).

Charging (Reduction of 1,6-DMP):

Apply constant current density (e.g., 20 mA/cm

).

Cut-off voltage: Determined by the Catholyte/Anolyte pair (typically 2.3 V upper limit).
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Discharging (Oxidation):

Discharge to 0.5 V cut-off.

Data Analysis: Calculate Coulombic Efficiency (CE =

) and Capacity Utilization.

Application 2: n-Type Organic Thin-Film Transistor
(OTFT)
Rationale: While less common than pentacene, phenazines are electron-deficient. 1,6-DMP

can function as an n-channel semiconductor or an electron transport layer (ETL) in OLEDs.

This protocol describes a Bottom-Gate Top-Contact (BGTC) OTFT fabrication.

Substrate Preparation
Substrate: Heavily doped n++ Si wafer (Gate) with 300 nm thermal SiO

(Dielectric).

Cleaning: Bath sonication sequence: Deionized Water

Acetone

Isopropanol (10 min each).

Activation: UV-Ozone treatment for 15 minutes to generate surface -OH groups.

SAM Treatment (Critical):

Immerse substrate in a solution of OTS-18 (Octadecyltrichlorosilane) in Toluene (10 mM)

for 30 mins.

Why? Passivates electron traps (-OH groups) on SiO

and induces vertical molecular packing of 1,6-DMP for improved mobility.

Rinse with pure Toluene and bake at
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for 20 min.

Physical Vapor Deposition (PVD)
Equipment: Thermal Evaporator (Vacuum

Torr).

Source Loading: Load sublimed 1,6-DMP into a Quartz or Alumina crucible.

Deposition:

Rate: 0.2 - 0.5 Å/s (Slow rate promotes large grain growth).

Substrate Temperature: Keep at Room Temperature or slightly elevated (

) to improve crystallinity.

Thickness: Target 40-50 nm.

Metallization (Source/Drain):

Deposit Aluminum (Al) or Calcium/Aluminum (Ca/Al).

Why Al? The work function of Al (

eV) matches the LUMO of 1,6-DMP (

eV) better than Gold (

eV), lowering the electron injection barrier.

Visualization of Workflows
Diagram: Non-Aqueous Redox Flow Battery Logic
This diagram illustrates the chemical cycling of 1,6-DMP at the anode side during

charge/discharge.
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Anolyte Tank (Negative)
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(Radical Anion)
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Pump (Inlet)

Oxidation (-e-)
Discharging

Reduction (+e-)
Charging

Redox Potential:
~ -1.5 V vs Fc/Fc+
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Caption: Cyclic flow mechanism of 1,6-DMP in the anolyte circuit. Green arrows indicate fluid

transport; Red/Blue indicate electrochemical state changes.

Diagram: n-Type OTFT Device Stack
This diagram details the layer-by-layer architecture for the solid-state application.
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Source / Drain Electrodes
(Aluminum, 80nm)

Function: Electron Injection

Active Layer: 1,6-Dimethylphenazine
(Vacuum Deposited, 50nm)

Function: Electron Transport Channel

SAM Layer: OTS-18
(Self-Assembled Monolayer)
Function: Trap Passivation

Dielectric: SiO2
(Thermal Oxide, 300nm)

Gate Substrate: n++ Si Wafer
Function: Gate Control

Click to download full resolution via product page

Caption: Cross-sectional architecture of a Bottom-Gate Top-Contact (BGTC) OTFT utilizing 1,6-

DMP.

Characterization & Troubleshooting
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Parameter Method Target Value (1,6-DMP)

Redox Potential Cyclic Voltammetry (CV)
V (vs Fc/Fc

)

Diffusion Coeff. Rotating Disk Electrode
cm

/s

Electron Mobility OTFT Saturation Regime

cm

/V

s

Solubility Saturation in MeCN M

Troubleshooting Guide
Issue: Low Coulombic Efficiency in RFB (< 95%)

Cause: Oxygen contamination or water ingress. The radical anion of phenazine is

sensitive to

.

Fix: Re-dry solvents and check glovebox atmosphere (

ppm

).

Issue: No Field Effect in OTFT

Cause: High injection barrier.

Fix: Switch source/drain metal from Gold (Au) to Aluminum (Al) or Silver (Ag) to match the

LUMO level. Ensure OTS layer is not too thick (insulating).
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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